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Compound of Interest

Compound Name: GSK1482160

CAS No.: 1695551-19-9

Cat. No.: B607767

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
GSK1482160 is a potent, orally bioavailable, and blood-brain barrier-penetrant negative

allosteric modulator of the P2X7 receptor (P2X7R).[1] The P2X7 receptor, an ATP-gated ion

channel, plays a significant role in inflammatory and neuropathic pain signaling, as well as

neuroinflammation.[1][2] As a negative allosteric modulator, GSK1482160 reduces the efficacy

of ATP at the P2X7 receptor without altering its affinity, thereby inhibiting downstream signaling

cascades, such as the release of interleukin-1β (IL-1β).[1][3] These characteristics make

GSK1482160 a valuable tool for in vivo investigations into the therapeutic potential of P2X7R

modulation in various disease models.

Data Presentation: In Vivo Dosage Summary
The following table summarizes the reported in vivo dosages of GSK1482160 across different

preclinical models. This information is intended to serve as a guide for designing future in vivo

studies.
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Animal
Model

Indication
Route of
Administrat
ion

Dosage
Dosing
Schedule

Outcome

Rat

Chronic

Inflammatory

Joint Pain

(CFA-

induced)

Oral (p.o.)
5, 20, and 50

mg/kg

Twice daily

for 5 days

Analgesic

effect

comparable

to Celecoxib

at 50 mg/kg.

[1]

Rat

Neuropathic

Pain (Chronic

Constriction

Injury)

Oral (p.o.) 20 mg/kg
Twice daily

for 8 days

Significantly

reversed

mechanical

allodynia.[1]

Rat
Toxicology

Studies
Oral (p.o.)

10, 30, and

100

mg/kg/day

28 days

No Observed

Adverse

Effect Level

(NOAEL) was

100

mg/kg/day.[3]

Dog
Toxicology

Studies
Oral (p.o.)

10, 30, and

100

mg/kg/day

28 days

No Observed

Adverse

Effect Level

(NOAEL) was

30

mg/kg/day.[3]

Mouse

Neuroinflam

mation (LPS-

induced)

Intravenous

(i.v.)
1 mg/kg

Single dose

(for blocking

studies)

Used as a

blocking

agent for PET

imaging with

[11C]GSK148

2160.[4][5]
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Protocol 1: Oral Administration in Rodent Models of
Pain
This protocol is based on studies investigating the analgesic effects of GSK1482160 in rat

models of inflammatory and neuropathic pain.[1]

1. Materials:

GSK1482160
Vehicle (e.g., appropriate aqueous-based vehicle for oral gavage)
Oral gavage needles (size appropriate for the animal)
Syringes
Balance and weigh boats

2. Procedure:

Preparation of Dosing Solution:

Accurately weigh the required amount of GSK1482160.
Prepare the vehicle solution. The exact composition of the vehicle should be optimized for
solubility and stability.
Suspend or dissolve GSK1482160 in the vehicle at the desired concentration (e.g., for a 10
mg/kg dose in a rat receiving 5 mL/kg, the concentration would be 2 mg/mL). Ensure the
solution is homogenous.

Animal Handling and Dosing:

Gently restrain the animal.
Measure the appropriate volume of the dosing solution based on the animal's body weight.
Administer the solution via oral gavage, ensuring the gavage needle is correctly placed to
avoid injury.

Dosing Schedule:

For chronic studies, administer the dose as required by the experimental design (e.g., twice
daily for 5-8 days).[1]
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Protocol 2: Intravenous Administration for In Vivo
Imaging Blocking Studies
This protocol is adapted from studies using GSK1482160 as a blocking agent in PET imaging

studies to confirm the specific binding of the radioligand [11C]GSK1482160 to the P2X7

receptor.[4][5]

1. Materials:

GSK1482160
Vehicle suitable for intravenous injection (e.g., saline with a solubilizing agent if necessary)
Catheters or needles for intravenous injection (e.g., tail vein)
Syringes
Animal restrainer

2. Procedure:

Preparation of Dosing Solution:

Prepare a sterile solution of GSK1482160 in a vehicle suitable for intravenous
administration. The final concentration should be calculated to deliver the desired dose in a
small volume.

Animal Preparation and Dosing:

Anesthetize the animal according to an approved protocol.
Secure venous access (e.g., via a lateral tail vein catheter).
Administer the GSK1482160 solution (e.g., 1 mg/kg) intravenously approximately 10 minutes
prior to the administration of the radiotracer ([11C]GSK1482160).[4][5]

Mandatory Visualizations
Signaling Pathway of P2X7 Receptor and Inhibition by
GSK1482160
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Caption: P2X7R signaling and its inhibition by GSK1482160.

Experimental Workflow for In Vivo Efficacy Study
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Caption: A typical workflow for an in vivo efficacy study of GSK1482160.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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